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Compound of Interest

Compound Name: 2-Methoxybenzoyl chloride

Cat. No.: B140881

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage
conditions for ortho-anisoyl chloride (2-methoxybenzoyl chloride). Adherence to these
guidelines is critical to ensure the compound's integrity, prevent degradation, and maintain
safety in research and development settings.

Chemical Properties and Inherent Instability

Ortho-anisoyl chloride is an aromatic acyl chloride containing a methoxy group in the ortho
position.[1] Its chemical structure, particularly the reactive acyl chloride group, makes it
susceptible to degradation, primarily through hydrolysis. The presence of the methoxy group
can also influence its reactivity compared to unsubstituted benzoyl chloride.
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Physical and Chemical Properties

Molecular Formula

CsH7CIO2

Molecular Weight

170.59 g/mol

Boiling Point 128-129 °C at 8 mm Hg[2]
Melting Point 22 °C[3]

Density 1.146 g/mL at 25 °C[2]
Appearance Clear yellow to brown liquid
Sensitivity Moisture sensitive[2][4]

Factors Influencing Stability

The primary factor affecting the stability of ortho-anisoyl chloride is its high reactivity towards
nucleophiles, most notably water. Several environmental and chemical factors can lead to its

degradation.

» Moisture/Water: Ortho-anisoyl chloride reacts violently with water, undergoing rapid
hydrolysis to form ortho-anisic acid and hydrochloric acid.[3][5] This is the most common

degradation pathway. The reaction is exothermic and the generated HCI gas can cause

pressure buildup in sealed containers.

e Heat: The compound is combustible and can form explosive mixtures with air upon intense

heating.[3][5] High temperatures can accelerate decomposition.

e Incompatible Materials: Contact with strong oxidizing agents and alcohols should be
avoided.[3][6] Alcohols will react to form the corresponding esters.

The following diagram illustrates the key factors that negatively impact the stability of ortho-

anisoyl chloride.
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Caption: Factors Leading to the Decomposition of ortho-Anisoyl Chloride.

Recommended Storage Conditions

To ensure the long-term stability and quality of ortho-anisoyl chloride, the following storage
conditions are mandatory. These are compiled from multiple safety data sheets and best
practices for handling reactive acyl chlorides.
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Storage Parameter

Recommendation

Rationale

Tightly closed, original

Prevents exposure to

Container i ] ]
container. atmospheric moisture.[3][7]
_ Displaces air and moisture,
Store under an inert gas (e.g., ) )
Atmosphere ] preventing hydrolysis and
Argon, Nitrogen).[7] o
oxidation.
Cool and shaded area.[7] )
) Reduces the rate of potential
Temperature Some suppliers recommend 0- N
decomposition.[8]
6°C.[2]
o Store in a well-ventilated Safely dissipates any vapors
Ventilation
place.[6][7][8] that may be released.
Dry, corrosives area, away Prevents accidental ignition
Location from heat, sparks, and open and contact with incompatible

flames.[6][8]

materials.[3][5]

Incompatibilities

Segregate from water, strong

oxidizing agents, and alcohols.

[3](6]

Prevents hazardous reactions.

[5]

Experimental Protocols: Stability Assessment

While detailed kinetic data is not publicly available, a qualitative stability assessment can be

performed to ensure the material is suitable for use, especially after prolonged storage.

Protocol: Hydrolytic Stability Check (Qualitative)

» Objective: To confirm the absence of significant hydrolysis (degradation to ortho-anisic acid).

o Methodology:

o Carefully take a small aliquot of the ortho-anisoyl chloride in a dry, inert atmosphere (e.g.,

a glovebox).

o Dissolve the aliquot in a dry, aprotic solvent (e.g., anhydrous dichloromethane or

chloroform).
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o Analyze the sample using Proton NMR (*H NMR) spectroscopy.

o Expected Result for Pure Sample: The spectrum should show characteristic peaks for
ortho-anisoyl chloride without significant peaks corresponding to ortho-anisic acid.

o Indication of Degradation: The presence and integration of a broad singlet corresponding
to the carboxylic acid proton of ortho-anisic acid would indicate hydrolysis.

o Materials:
o NMR tube and caps (dried in an oven).
o Anhydrous deuterated solvent (e.g., CDCIs).
o Gas-tight syringe.
o Inert atmosphere (glovebox or Schlenk line).

Recommended Handling and Storage Workflow

Adherence to a strict workflow from receipt to use is crucial for maintaining the stability of ortho-
anisoyl chloride.

The diagram below outlines the recommended workflow for handling and storing this reactive
compound.
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Caption: Recommended Workflow for ortho-Anisoyl Chloride Storage and Handling.

Summary of Hazardous Decomposition

In the event of decomposition due to fire or reaction with water, hazardous byproducts are
formed.
e Combustion: Produces carbon oxides (CO, CO2) and hydrogen chloride gas.[3][4][8]

o Hydrolysis: Produces ortho-anisic acid and hydrogen chloride gas.

Proper storage and handling are the most effective measures to prevent hazardous
decomposition. Always handle this compound in a well-ventilated chemical fume hood while
wearing appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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